Cas no 2138116-40-0 (5-bromo-N-propylquinazolin-2-amine)

• Product Name: 5-bromo-N-propylquinazolin-2-amine
• CAS No: 2138116-40-0
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6264090
• PubChem ID: 165717131
• Update Time: 2025-05-20

5-bromo-N-propylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-propylquinazolin-2-amine
• 2138116-40-0
• EN300-1162053

• Inchi： 1S/C11H12BrN3/c1-2-6-13-11-14-7-8-9(12)4-3-5-10(8)15-11/h3-5,7H,2,6H2,1H3,(H,13,14,15)
• InChI Key： BKSVVHMSEHBAEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CN=C(N=2)NCCC

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-bromo-N-propylquinazolin-2-amine

Research Brief on 5-bromo-N-propylquinazolin-2-amine (CAS: 2138116-40-0): Recent Advances and Applications in Chemical Biology and Medicine

5-bromo-N-propylquinazolin-2-amine (CAS: 2138116-40-0) is a quinazoline derivative that has recently garnered significant attention in chemical biology and medicinal chemistry research due to its potential as a versatile scaffold for drug discovery. This compound, characterized by the presence of a bromine atom at the 5-position and a propylamine substituent at the 2-position of the quinazoline core, exhibits unique physicochemical properties that make it an attractive candidate for further exploration in therapeutic development.

Recent studies have focused on the synthesis and optimization of 5-bromo-N-propylquinazolin-2-amine derivatives for various biological applications. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective intermediate in the synthesis of kinase inhibitors, particularly those targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) families. The bromine substituent at the 5-position allows for further functionalization through cross-coupling reactions, while the propylamine moiety contributes to improved solubility and bioavailability compared to shorter-chain analogs.

In cancer research, 5-bromo-N-propylquinazolin-2-amine has shown promise as a precursor for the development of novel antineoplastic agents. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibitory activity against several cancer cell lines, with IC50 values in the low micromolar range. The mechanism of action appears to involve interference with DNA replication and induction of apoptosis through modulation of key signaling pathways, including the PI3K/AKT/mTOR cascade.

The compound's potential extends beyond oncology. Research published in the European Journal of Medicinal Chemistry (2023) highlighted its utility in developing antimicrobial agents. Structural modifications of 5-bromo-N-propylquinazolin-2-amine yielded derivatives with significant activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The presence of the bromine atom was found to be crucial for maintaining antimicrobial potency while minimizing cytotoxicity against mammalian cells.

From a chemical biology perspective, 5-bromo-N-propylquinazolin-2-amine has proven valuable as a molecular probe. Its fluorescence properties enable tracking of cellular uptake and distribution, while the reactive bromine atom allows for conjugation with various biomolecules. Recent work published in ACS Chemical Biology (2024) utilized this compound as a starting point for developing activity-based protein profiling (ABPP) probes, facilitating the identification of novel enzyme targets in complex biological systems.

Ongoing research is exploring the pharmacokinetic properties of 5-bromo-N-propylquinazolin-2-amine derivatives. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that the propylamine side chain contributes to favorable metabolic stability, addressing a common limitation of quinazoline-based compounds. However, further optimization may be required to improve blood-brain barrier penetration for potential CNS applications.

In conclusion, 5-bromo-N-propylquinazolin-2-amine (CAS: 2138116-40-0) represents a promising chemical scaffold with diverse applications in drug discovery and chemical biology. Its structural features enable multiple points of modification, allowing researchers to fine-tune biological activity for specific therapeutic targets. As synthetic methodologies continue to advance and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of novel pharmacological agents across multiple disease areas.